5-(3-Chloro-5-methylphenyl)-3-hydroxypyridine, 95%
Overview
Description
5-(3-Chloro-5-methylphenyl)-3-hydroxypyridine, 95% (5-CMPH-95) is an organic compound that has been studied in recent years for its potential applications in scientific research. This compound has been found to have a variety of biochemical and physiological effects, and its synthesis method has been well-documented.
Mechanism of Action
The mechanism of action of 5-(3-Chloro-5-methylphenyl)-3-hydroxypyridine, 95% is not yet fully understood. However, it is believed to act as an agonist at certain receptors, which triggers a cascade of biochemical reactions that ultimately lead to a physiological effect.
Biochemical and Physiological Effects
5-(3-Chloro-5-methylphenyl)-3-hydroxypyridine, 95% has been found to have a variety of biochemical and physiological effects, including the activation of certain enzymes and the inhibition of others. It has also been found to have an effect on the levels of certain hormones, such as cortisol and adrenaline.
Advantages and Limitations for Lab Experiments
The main advantage of 5-(3-Chloro-5-methylphenyl)-3-hydroxypyridine, 95% for lab experiments is its high purity. This compound is relatively easy to synthesize, and its purity can be easily controlled. However, it is important to note that this compound is toxic and should be handled with care.
Future Directions
The potential applications of 5-(3-Chloro-5-methylphenyl)-3-hydroxypyridine, 95% are numerous, and there are many potential future directions for research. Some of these include further investigation into the mechanism of action of this compound, the development of new methods for synthesizing it, and the exploration of its potential therapeutic applications. Additionally, further research into the biochemical and physiological effects of this compound may lead to the discovery of new therapeutic targets and the development of new drugs.
Synthesis Methods
The synthesis of 5-(3-Chloro-5-methylphenyl)-3-hydroxypyridine, 95% is a multi-step process that begins with the reaction of 3-chloro-5-methylphenol with 3-hydroxypyridine in the presence of an acid catalyst. The reaction is then followed by a series of purification steps, including recrystallization, chromatography, and distillation. The end product is a white solid with a purity of 95%.
Scientific Research Applications
5-(3-Chloro-5-methylphenyl)-3-hydroxypyridine, 95% has been studied for its potential applications in scientific research, particularly in the fields of cell biology, biochemistry, and pharmacology. It has been used to study the effects of drugs on cells and to investigate the mechanisms of action of drugs. It has also been used to study the effects of drugs on enzymes and other proteins.
properties
IUPAC Name |
5-(3-chloro-5-methylphenyl)pyridin-3-ol |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H10ClNO/c1-8-2-9(4-11(13)3-8)10-5-12(15)7-14-6-10/h2-7,15H,1H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
XANYVXGZDPFFAU-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=CC(=C1)Cl)C2=CC(=CN=C2)O |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H10ClNO |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10682851 |
Source
|
| Record name | 5-(3-Chloro-5-methylphenyl)pyridin-3-ol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10682851 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
219.66 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
1261908-56-8 |
Source
|
| Record name | 3-Pyridinol, 5-(3-chloro-5-methylphenyl)- | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1261908-56-8 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 5-(3-Chloro-5-methylphenyl)pyridin-3-ol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10682851 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
